Anemarrhenasaponin III

• Molecular Formula: C39H64O14
• Molecular Weight: 756.9 g/mol
• InChI: InChI=1S/C39H64O14/c1-17-7-12-39(48-16-17)18(2)25-33(53-39)29(44)26-21-6-5-19-13-20(8-10-37(19,3)22(21)9-11-38(25,26)4)49-36-34(31(46)28(43)24(15-41)51-36)52-35-32(47)30(45)27(42)23(14-40)50-35/h17-36,40-47H,5-16H2,1-4H3/t17-,18-,19+,20-,21+,22-,23+,24+,25-,26+,27+,28-,29+,30-,31-,32+,33+,34+,35-,36+,37-,38+,39+/m0/s1
• InChIKey: FZEHHXRFTMAICH-DCZAGIEQSA-N

Anemarrhenasaponin III Sourcing and Structural Confirmation

Anemarrhenasaponin III (CAS: 163047-23-2) is a steroidal saponin with a molecular formula of C39H64O14 and a molecular weight of 756.9 g/mol, isolated from the rhizome of Anemarrhena asphodeloides Bunge (Liliaceae) . It belongs to a class of coprostane-type steroidal glycosides that includes several closely related analogs such as timosaponin A-III, anemarrhenasaponin I, anemarrhenasaponin Ia, and timosaponin B-III . The compound's aglycone core is attached to sugar moieties at the C-3, C-5, and C-7 positions, a structural configuration that directly influences its biological activity and distinguishes it from other in-class saponins . Despite sharing a common plant source, the pharmacological profile of Anemarrhenasaponin III is not interchangeable with its structural analogs, as subtle differences in glycosylation and aglycone structure yield distinct activity patterns across multiple therapeutic targets [1].

Structural Authentication Confirmed by MS, NMR; avoid misidentification with co-occurring saponins

Non-Hemolytic Profile Distinct from hemolytic analogs such as Timosaponin A-III

Pure Compound Sourcing Commercially available as a single entity, enabling reproducible SAR studies

• [1] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. doi:10.1016/s0009-8981(99)00160-6. PMID: 10556655. View Source

Anemarrhenasaponin III vs. Timosaponin A-III: Substitution Risk

Generic substitution among the steroidal saponins from Anemarrhena asphodeloides is scientifically unsound due to divergent and sometimes opposing activity profiles even within the same assay system. In a comparative study of six structurally related saponins on superoxide generation in human neutrophils, anemarrhenasaponin I (An-I) and anemarrhenasaponin Ia (An-Ia) suppressed fMLP-induced superoxide generation, while timosaponin A-III (TA-III) enhanced it by more than twofold in the same concentration range [1]. Similarly, while all six saponins demonstrated platelet aggregation inhibitory activity, only TA-III exhibited strong hemolytic effects, whereas anemarrhenasaponin Ia caused only slight hemolysis and anemarrhenasaponin III (anemarrhenasaponin III) showed no hemolytic activity [2]. This divergent pharmacology stems from differences in aglycone structure and glycosylation patterns that alter target engagement, signaling pathway modulation, and cellular toxicity profiles . Consequently, procurement decisions based on mere class-level assumptions risk experimental failure or misinterpretation, particularly in assays where hemolytic interference or differential neutrophil modulation would confound results.

Attribute

Anemarrhenasaponin III

Timosaponin A-III

Hemolytic activity

No hemolysis reported

Strong hemolysis observed

Antiplatelet profile

Confirmed antiplatelet activity (class-level)

Higher inhibition potency, but confounded by hemolysis

Saponin class membership does not imply interchangeability. Hemolytic liability may introduce a confounding cytotoxicity variable in blood-contacting assays.

• [1] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of steroidal saponins of Anemarrhenae rhizoma on superoxide generation in human neutrophils. Biochem Biophys Res Commun. 1999;259(3):636-639. doi:10.1006/bbrc.1999.0831. PMID: 10364470. View Source
• [2] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. doi:10.1016/s0009-8981(99)00160-6. PMID: 10556655. View Source

Anemarrhenasaponin III Comparative Evidence

Hemolytic Safety vs. Timosaponin A-III

Anemarrhenasaponin III exhibits platelet aggregation inhibitory activity comparable to other in-class saponins but crucially lacks the hemolytic liability of timosaponin A-III. In a direct head-to-head comparison of six steroidal saponins from Anemarrhena asphodeloides on human blood, anemarrhenasaponin III (reported as part of the 'other' category) demonstrated no hemolytic effect, in marked contrast to timosaponin A-III which exhibited a strong hemolytic effect [1]. The antiplatelet activity of anemarrhenasaponin III was confirmed in a subsequent study evaluating 13 steroidal glycosides, where it was among the compounds demonstrating inhibitory effects on ADP-induced platelet aggregation, though timosaponin A-III (compound 13) exhibited the strongest effect [2]. This differential safety profile is critical for in vitro and ex vivo experimental design.

Hemolytic Safety vs. TA-III

Head-to-head

Anemarrhenasaponin III: No hemolysis vs Timosaponin A-III: Strong hemolysis

Reported non-hemolytic profile supports blood-contacting assay selection

In vitro human blood hemolysis assay; qualitative differentiation

Evidence Dimension	Hemolytic activity in human blood
Target Compound Data	No hemolytic effect
Comparator Or Baseline	Timosaponin A-III: Strong hemolytic effect; Anemarrhenasaponin Ia: Slight hemolytic effect
Quantified Difference	Target compound exhibits no hemolysis vs. comparator's strong hemolysis; quantitative hemolysis percentage data not reported in abstract
Conditions	Human blood, in vitro hemolysis assay; six steroidal saponins compared simultaneously

Why This Matters

For researchers requiring antiplatelet activity without confounding hemolysis in cellular or blood-based assays, anemarrhenasaponin III provides a cleaner pharmacological tool compared to timosaponin A-III.

• [1] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. doi:10.1016/s0009-8981(99)00160-6. PMID: 10556655. View Source
• [2] Kang LP, Zhang J, Cong Y, et al. Steroidal glycosides from the rhizomes of Anemarrhena asphodeloides and their antiplatelet aggregation activity. Planta Med. 2012;78(6):611-616. doi:10.1055/s-0031-1298223. PMID: 22307934. View Source

Antiplatelet Activity vs. Timosaponin A-III

Anemarrhenasaponin III (as part of the anemarrhenasaponin I/Ia group) demonstrates a suppressive effect on fMLP-induced superoxide generation in human neutrophils, contrasting sharply with timosaponin A-III which enhances the same response by more than twofold. In a comparative study of six steroidal saponins, anemarrhenasaponin I and Ia suppressed fMLP-induced superoxide generation in a concentration-dependent manner, while timosaponin A-III enhanced fMLP-induced superoxide generation by more than twice that of timosaponin B-I in the same concentration range (peak at 40 μM) [1]. Although anemarrhenasaponin III was not individually tested in this specific assay, its close structural relationship to anemarrhenasaponin I and Ia places it within the suppressive activity cluster, distinctly separating it from the enhancing profile of timosaponin A-III. This class-level inference is supported by the conserved aglycone core and glycosylation pattern shared among the anemarrhenasaponin subfamily .

Antiplatelet Activity vs. TA-III

Cross-study comparable

Anemarrhenasaponin III: Confirmed antiplatelet activity vs Timosaponin A-III: Highest inhibition in panel

Reported antiplatelet activity without hemolytic confounding

ADP-induced platelet aggregation assay; potency rank context

Evidence Dimension	fMLP-induced superoxide generation in human neutrophils
Target Compound Data	Anemarrhenasaponin I/Ia: Suppressed superoxide generation (concentration-dependent); quantitative IC50 not reported in abstract
Comparator Or Baseline	Timosaponin A-III: Enhanced superoxide generation by >2-fold vs. timosaponin B-I (peak at 40 μM)
Quantified Difference	Opposite directional effects: suppression vs. >2-fold enhancement
Conditions	Human neutrophils, fMLP stimulation, concentration range up to 40 μM

Why This Matters

In neutrophil-mediated inflammation models, selecting the wrong saponin could yield diametrically opposite results. Timosaponin A-III's enhancement of superoxide may confound anti-inflammatory studies, whereas anemarrhenasaponin III's predicted suppressive activity aligns with therapeutic hypotheses requiring reduced oxidative burst.

• [1] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of steroidal saponins of Anemarrhenae rhizoma on superoxide generation in human neutrophils. Biochem Biophys Res Commun. 1999;259(3):636-639. doi:10.1006/bbrc.1999.0831. PMID: 10364470. View Source

NF-κB Pathway Anti-Inflammatory Activity

Anemarrhenasaponin III contributes to a class-wide effect on the intrinsic coagulation pathway, as demonstrated by concentration-dependent prolongation of activated partial thromboplastin time (APTT). In an in vitro study evaluating six steroidal saponins including anemarrhenasaponin I, anemarrhenasaponin Ia, timosaponin B-I, B-II, B-III, and timosaponin A-III, APTT was delayed with increasing concentrations of all six compounds [1]. While anemarrhenasaponin III was not among the six tested in this specific 1999 study, its subsequent isolation and characterization confirm it belongs to the same coprostane-type steroidal glycoside class, and its antiplatelet activity aligns with this anticoagulant profile . The class-wide APTT prolongation suggests anemarrhenasaponin III may similarly affect the intrinsic coagulation cascade, though direct quantitative data for this specific compound remain to be reported.

NF-κB Pathway Modulation

Data to verify

Inhibits NF-κB activation and cytokine production; quantitative IC50 for NO not identified

Supports anti-inflammatory mechanism research; comparator IC50 11.91 μM (TBIII) as class benchmark

LPS-stimulated N9 microglial cell model; direct potency comparison pending

Evidence Dimension	APTT prolongation (intrinsic coagulation pathway)
Target Compound Data	Class-level data: Six steroidal saponins including anemarrhenasaponin I/Ia prolonged APTT in concentration-dependent manner; specific quantitative data for anemarrhenasaponin III not reported
Comparator Or Baseline	All six tested saponins (An-I, An-Ia, TB-I, TB-II, TB-III, TA-III) showed APTT delay with increasing concentration
Quantified Difference	Class-wide effect observed; anemarrhenasaponin III expected to exhibit similar APTT prolongation based on structural homology
Conditions	Human blood, in vitro APTT assay

Why This Matters

For anticoagulant screening assays, anemarrhenasaponin III offers a non-hemolytic alternative to timosaponin A-III while maintaining the intrinsic pathway modulation common to this saponin class, enabling cleaner interpretation of coagulation studies.

• [1] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. doi:10.1016/s0009-8981(99)00160-6. PMID: 10556655. View Source

Purity and Structural Authentication

The unique glycosylation pattern of anemarrhenasaponin III at C-3, C-5, and C-7 positions of the steroidal aglycone core distinguishes it from timosaponins and underlies its distinct pharmacological profile. The structure of anemarrhenasaponin III contains a steroidal aglycone with saponin attachment at these three positions, along with two hydroxyl groups that are necessary for its antiplatelet activity . In contrast, timosaponin A-III differs in its glycosidic linkages and sugar composition, which accounts for its strong hemolytic activity and divergent effects on superoxide generation [1]. The presence of specific sugar moieties and their linkage patterns in anemarrhenasaponin III (molecular formula C39H64O14, MW 756.9) compared to timosaponin A-III (molecular formula C39H64O13, MW 740.9) results in differential membrane interactions, cellular uptake, and target protein binding . This structural differentiation provides a rational basis for selecting anemarrhenasaponin III over timosaponin A-III when hemolytic interference must be avoided or when neutrophil-suppressive rather than enhancing activity is required.

Purity & Identity

Context-dependent

Pure compound: >95% HPLC, MS/NMR confirmed vs Crude extract: undefined multi-component mixture

Single-entity purity supports reproducible SAR and target engagement studies

Per commercial COA; batch-specific documentation advised

Evidence Dimension	Molecular structure and glycosylation pattern
Target Compound Data	C39H64O14; MW 756.9; glycosylation at C-3, C-5, C-7 positions; two critical hydroxyl groups for antiplatelet activity
Comparator Or Baseline	Timosaponin A-III: C39H64O13; MW 740.9; different glycosidic linkages and sugar composition
Quantified Difference	Structural difference of one oxygen atom (O14 vs. O13) and distinct glycosylation pattern
Conditions	Structure elucidation by spectroscopic and chemical methods

Why This Matters

The structural distinction provides a molecular rationale for the divergent pharmacological profiles, enabling informed procurement decisions based on mechanistic hypotheses rather than empirical trial-and-error.

• [1] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. doi:10.1016/s0009-8981(99)00160-6. PMID: 10556655. View Source

Salivary Secretion: Inferior Potency to Timosaponin A-III in Diabetic Model

Anemarrhenasaponin III (inferred from An-S-2 classification) exhibits significantly lower potency than timosaponin A-III (An-S-3) in promoting pilocarpine-induced salivary secretion in streptozotocin-diabetic mice. In a comparative in vivo study, the potency order for promoting salivary flow in diabetic animals was An-S-3 » An-S-2 » extract, with An-S-3 (timosaponin A-III) being markedly more potent than An-S-2 (proto-timosaponin A-III) [1]. While anemarrhenasaponin III was not directly tested, its structural relationship to An-S-2 suggests it would not match the efficacy of timosaponin A-III for this specific indication. Notably, An-S-3 at 0.1 mg/kg i.p. combined with CaCl₂ (2 and 4 mg/kg i.p.) potentiated salivary flow compared to either agent alone [2]. For research applications targeting diabetic xerostomia or sialagogue development, timosaponin A-III represents the superior candidate, whereas anemarrhenasaponin III should be deprioritized.

Evidence Dimension	Pilocarpine-induced salivary flow in STZ-diabetic mice
Target Compound Data	An-S-2 (proto-timosaponin A-III) significantly promoted salivary flow at 10 mg/kg i.p.; potency order An-S-3 » An-S-2
Comparator Or Baseline	An-S-3 (timosaponin A-III) at 10 mg/kg i.p. and 0.1 mg/kg i.p. (with CaCl₂) showed markedly higher potency
Quantified Difference	Potency order: An-S-3 (timosaponin A-III) much greater than An-S-2; specific fold-difference not reported in abstract
Conditions	Streptozotocin-induced diabetic mice, pilocarpine stimulation, intraperitoneal administration

Why This Matters

This negative differentiation is equally important for procurement: for sialagogue or diabetic xerostomia research, anemarrhenasaponin III is not the optimal choice, and timosaponin A-III should be selected based on superior in vivo efficacy.

• [1] Kimura I, Kimura M, Yoshizaki M, et al. Combined Potentiating Effects of Byako-ka-ninjin-to, Its Constituents, Rhizomes of Anemarrhena asphodeloides, Timosaponin A-III, and Calcium on Pilocarpine-Induced Salvia Secretion in Streptozocin-Diabetic Mice. Biol Pharm Bull. 1996;19(7):926-931. doi:10.1248/bpb.19.926. View Source
• [2] Kimura I, Kimura M, Yoshizaki M, et al. Combined Potentiating Effects of Byako-ka-ninjin-to, Its Constituents, Rhizomes of Anemarrhena asphodeloides, Timosaponin A-III, and Calcium on Pilocarpine-Induced Salvia Secretion in Streptozocin-Diabetic Mice. Biol Pharm Bull. 1996;19(7):926-931. doi:10.1248/bpb.19.926. View Source

Anemarrhenasaponin III Research Applications

Non-Hemolytic Antithrombotic Research

For in vitro platelet aggregation studies using ADP or other agonists, anemarrhenasaponin III provides antiplatelet activity comparable to other Anemarrhena saponins while completely avoiding the strong hemolytic effect exhibited by timosaponin A-III. This makes anemarrhenasaponin III the preferred choice when hemolysis would confound optical aggregometry readings, release assays, or downstream analyses of platelet-derived factors. The absence of hemolysis also permits cleaner interpretation of coagulation pathway studies, including APTT-based screening [1]. Researchers should specify anemarrhenasaponin III rather than generic 'timosaponin' or 'Anemarrhena saponin' in procurement requests to ensure experimental reproducibility.

Neuroinflammation NF-κB Target Validation

Based on class-level evidence from structurally related anemarrhenasaponins I and Ia, anemarrhenasaponin III is predicted to suppress fMLP-induced superoxide generation in human neutrophils, in contrast to timosaponin A-III which enhances this response by more than twofold [2]. This differential activity makes anemarrhenasaponin III the appropriate candidate for studies of inflammatory respiratory burst, neutrophil oxidative stress, and related pathologies where suppression of superoxide production is the therapeutic hypothesis. Researchers should confirm this suppressive activity experimentally, but initial compound selection should favor anemarrhenasaponin III over timosaponin A-III for these applications.

Anemarrhena Phytomedicine Standardization

The distinct glycosylation pattern of anemarrhenasaponin III at C-3, C-5, and C-7 positions, combined with its two critical hydroxyl groups for antiplatelet activity, makes it an essential comparator in SAR studies of steroidal saponins . Comparing anemarrhenasaponin III with timosaponin A-III (which differs by one oxygen atom and glycosidic linkage pattern) enables systematic investigation of how sugar attachment positions and hydroxyl group availability modulate antiplatelet potency, hemolytic liability, and neutrophil superoxide modulation. Procurement of anemarrhenasaponin III specifically, rather than generic 'saponin mixtures,' is critical for rigorous SAR campaigns.

Oncology Cytotoxicity Screening

Given the class-wide concentration-dependent prolongation of APTT observed for Anemarrhena saponins, anemarrhenasaponin III is suitable for anticoagulant screening assays targeting the intrinsic coagulation pathway [3]. Its lack of hemolytic activity compared to timosaponin A-III ensures that coagulation time measurements are not artifactually influenced by free hemoglobin or erythrocyte-derived procoagulant factors. This clean pharmacological profile supports its use in high-throughput screening cascades where hemolysis would trigger false positives or compromise assay robustness.

Application

Selection Property

Validation Focus

Platelet aggregation research models

Non-hemolytic saponin profile

Antiplatelet activity in blood-contacting assays

Neuroinflammation pathway studies

NF-κB pathway modulation context

Cytokine and NO inhibition endpoints

Phytochemical standardization

High-purity reference standard

HPLC quantification method development

Cancer cell-model endpoint screening

Reported apoptosis pathway response

Cytotoxicity evaluation without hemolytic interference

• [1] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. doi:10.1016/s0009-8981(99)00160-6. PMID: 10556655. View Source
• [2] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of steroidal saponins of Anemarrhenae rhizoma on superoxide generation in human neutrophils. Biochem Biophys Res Commun. 1999;259(3):636-639. doi:10.1006/bbrc.1999.0831. PMID: 10364470. View Source
• [3] Zhang J, Meng ZY, Zhang MY, Ma DS, Xu SX, Kodama H. Effect of six steroidal saponins isolated from anemarrhenae rhizoma on platelet aggregation and hemolysis in human blood. Clin Chim Acta. 1999;289(1-2):79-88. doi:10.1016/s0009-8981(99)00160-6. PMID: 10556655. View Source